Cas no 1806873-92-6 (Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate)

• Product Name: Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate
• CAS No: 1806873-92-6
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4863236
• Update Time: 2025-10-29

Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-7(16)4-5-3-6(9(12)13)15-10(14)8(5)11/h3,9H,2,4H2,1H3
• InChI Key： OZNBTIQEJUDOTJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate

Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1806873-92-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1806873-92-6) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of multiple reactive sites, including bromo and iodine substituents, as well as a difluoromethyl group, makes it an invaluable building block for synthetic chemists.

The structure of Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate is meticulously designed to facilitate a wide array of chemical transformations. The bromo and iodine atoms serve as excellent leaving groups, enabling nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures. Additionally, the difluoromethyl group introduces electronic and steric effects that can fine-tune the reactivity and selectivity of subsequent reactions.

In the context of pharmaceutical research, Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate has been widely utilized in the synthesis of small molecule inhibitors targeting various biological pathways. One notable area of application is in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allows for the efficient construction of biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The incorporation of fluorine atoms into drug molecules can significantly enhance their pharmacokinetic properties, including bioavailability and metabolic stability. Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate exemplifies this trend, as the difluoromethyl group not only imparts favorable physicochemical properties but also serves as a handle for further functionalization.

The compound's utility extends beyond kinase inhibitors. It has also been employed in the synthesis of antiviral and antibacterial agents. For instance, researchers have leveraged its reactive iodine moiety to introduce complex heterocyclic scaffolds into potential drug candidates. These efforts have led to the discovery of novel compounds with promising antiviral activity against emerging pathogens.

The synthetic methodologies involving Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate continue to evolve with the advent of new catalytic systems and green chemistry principles. Transition metal-catalyzed reactions, in particular, have revolutionized the way this intermediate is utilized. For example, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex drug-like molecules with high regioselectivity and yield.

Another significant trend is the integration of computational chemistry into drug discovery pipelines. Molecular modeling and density functional theory (DFT) calculations have been used to predict the reactivity and binding affinity of Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate derivatives. These computational approaches not only accelerate the design process but also provide insights into structure-activity relationships, guiding researchers toward more effective therapeutic agents.

The role of Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate in fragment-based drug design is also noteworthy. Fragment-based approaches involve identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be linked together or modified to generate more potent drug candidates. The compound's structural features make it an ideal candidate for generating diverse chemical libraries suitable for fragment-based screening.

In conclusion, Ethyl 3-bromo-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1806873-92-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile have made it an indispensable tool for medicinal chemists working on a variety of therapeutic areas. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of drug discovery innovation.